Cas no 2248346-63-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 2248346-63-4
• MF: C₁₃H₈ClN₃O₄
• MW: 305.673321723938
• CID: 6399653
• PubChem ID: 165719196
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514001
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate
• 2248346-63-4

• Inchi： 1S/C13H8ClN3O4/c1-16-10(9(14)6-15-16)13(20)21-17-11(18)7-4-2-3-5-8(7)12(17)19/h2-6H,1H3
• InChI Key： LKLRULDGOOLBDT-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 305.0203334g/mol
• Monoisotopic Mass: 305.0203334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 2248346-63-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 2248346-63-4) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a 1,3-dioxoisoindoline moiety with a 4-chloro-1-methyl-1H-pyrazole-5-carboxylate group, making it a versatile intermediate for the synthesis of biologically active compounds. Its unique structural features contribute to its potential applications in drug discovery and crop protection.

One of the key reasons behind the growing interest in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate is its role as a building block in medicinal chemistry. Researchers are exploring its utility in designing novel enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and metabolic diseases. The presence of the chloro and methyl substituents on the pyrazole ring enhances its binding affinity to various biological targets, while the 1,3-dioxoisoindoline fragment provides structural rigidity and stability.

In the agrochemical sector, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate has shown promise as a precursor for developing next-generation pesticides. The 4-chloro-1-methyl-1H-pyrazole moiety is known to exhibit herbicidal and fungicidal activities, making it a valuable scaffold for crop protection agents. Recent studies have highlighted its potential in addressing resistance issues in pest management, a topic of great relevance given the increasing global demand for sustainable agriculture.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate typically involves the condensation of 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid with 1,3-dioxoisoindoline derivatives under mild conditions. This efficient synthetic route has made the compound readily available for research purposes. Analytical characterization techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure the purity and identity of the material, which is crucial for its applications in sensitive biological studies.

From a physicochemical perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, while being less soluble in water. This property profile makes it suitable for various formulation approaches in both pharmaceutical and agrochemical applications. The compound's stability under normal storage conditions and its compatibility with common excipients further enhance its utility as a research chemical.

The market for specialized intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate has been expanding steadily, driven by the increasing demand for novel bioactive compounds. Pharmaceutical companies and research institutions are particularly interested in this molecule due to its potential in addressing unmet medical needs, especially in areas such as autoimmune disorders and metabolic syndrome. Similarly, agrochemical manufacturers are exploring its derivatives for developing environmentally friendly pest control solutions.

Recent advancements in computational chemistry and molecular modeling have facilitated the study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate at the atomic level. These techniques have provided valuable insights into its interaction with biological targets, helping researchers optimize its structure for enhanced activity and selectivity. The integration of artificial intelligence in drug discovery has further accelerated the exploration of this compound's potential applications.

Quality control is paramount when working with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate, particularly for pharmaceutical applications. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity certificates and spectroscopic characterization reports. Researchers are advised to source the compound from certified manufacturers to ensure consistency and reproducibility in their experiments.

Looking ahead, the future of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate appears promising, with ongoing research exploring its potential in various therapeutic areas. Its structural versatility allows for numerous modifications, enabling the development of derivatives with tailored properties. As the scientific community continues to unravel its full potential, this compound is expected to play an increasingly important role in both pharmaceutical and agrochemical innovation.

For researchers interested in working with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-1-methyl-1H-pyrazole-5-carboxylate, it's essential to stay updated with the latest literature and patent filings. The compound's unique characteristics make it a valuable tool for addressing current challenges in drug discovery and sustainable agriculture, aligning with global trends toward more effective and environmentally conscious solutions.